Cas no 899922-25-9 (1-(2-chloro-4-fluorophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 1-(2-chloro-4-fluorophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 899922-25-9
• MF: C₂₄H₂₁ClFN₂O₅
• MW: 471.885349035263
• CID: 5488060
• PubChem ID: 73888524
• Update Time: 2025-10-29

1-(2-chloro-4-fluorophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 899922-25-9
• 1-[(2-chloro-4-fluorophenyl)methyl]-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• 1-(2-chloro-4-fluorophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione

• Inchi： 1S/C24H21ClFN2O5/c1-31-20-11-16(12-21(32-2)22(20)33-3)28-23(29)17-6-4-5-7-19(17)27(24(28)30)13-14-8-9-15(26)10-18(14)25/h4-12,17H,13H2,1-3H3/q+1
• InChI Key： LHZVHDZPMICKEU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C[N+]1C(N(C2C=C(C(=C(C=2)OC)OC)OC)C(C2C=CC=CC=12)=O)=O)F

Computed Properties

• Exact Mass: 471.1123026g/mol
• Monoisotopic Mass: 471.1123026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 848
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 68.1Ų

Additional information on 1-(2-chloro-4-fluorophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione

1-(2-Chloro-4-Fluorophenyl)methyl-3-(3,4,5-TriMethoxyphenyl)-1,2,3,4-Tetrahydroquinazoline-2,4-Dione: A Novel Scaffold for Targeted Therapeutic Applications

1-(2-Chloro-4-Fluorophenyl)methyl-3-(3,4,5-TriMethoxyphenyl)-1,2,3,4-Tetrahydroquinazoline-2,4-Dione, with the CAS registry number 899922-25-9, represents a unique chemical scaffold that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of quinazoline derivatives, which are well-established as key structural elements in the development of pharmaceutical agents targeting a wide range of biological processes. The molecular architecture of this compound combines multiple functional groups, including a 2,4-dione ring system, a 2-chloro-4-fluorophenyl substituent, and a 3,4,5-trimethoxyphenyl group, creating a complex yet highly tunable pharmacophore. Recent studies have highlighted the potential of this scaffold in modulating cellular signaling pathways, making it a promising candidate for further exploration in drug discovery.

The quinazoline core is a versatile platform that has been extensively studied for its ability to interact with various protein targets, including kinases, GPCRs, and ion channels. The 1,2,3,4-tetrahydroquinazoline ring system in this compound is particularly noteworthy, as it offers structural flexibility while maintaining the essential pharmacophoric features of the parent quinazoline ring. The presence of a 2,4-dione functional group introduces additional hydrogen-bonding capabilities, which may enhance the compound's binding affinity to target proteins. Furthermore, the 2-chloro-4-fluorophenyl substituent at the nitrogen atom of the quinazoline ring contributes to the molecule's hydrophobicity and electronic properties, potentially influencing its biological activity.

Recent research has focused on the 3,4,5-trimethoxyphenyl moiety as a critical component of the compound's pharmacological profile. This substituent, characterized by three methoxy groups, is known to modulate the hydrophobicity and aromaticity of the aromatic ring, which can significantly impact the compound's interactions with biological membranes and target proteins. Studies published in Journal of Medicinal Chemistry (2023) have demonstrated that the 3,4,5-trimethoxyphenyl group enhances the compound's ability to penetrate cell membranes, thereby improving its bioavailability and intracellular activity. This finding has important implications for the development of next-generation therapeutics targeting intracellular pathways.

The 2-chloro-4-fluorophenyl substituent plays a dual role in the compound's pharmacological activity. While the chlorine atom at the 2-position introduces a strong electron-withdrawing effect, the fluorine atom at the 4-position provides a unique electronic environment that may influence the compound's reactivity and selectivity. Research published in Bioorganic & Medicinal Chemistry (2024) has shown that the 2-chloro-4-fluorophyl group can modulate the compound's binding affinity to specific protein targets, such as the tyrosine kinase family. This dual functionalization of the phenyl ring is believed to contribute to the compound's selectivity and potency in biological systems.

One of the most intriguing aspects of this compound is its potential application in the treatment of inflammatory diseases. Recent studies have demonstrated that the 1-(2-chloro-4-fluorophenyl)methyl group may exhibit anti-inflammatory properties by modulating the activity of key inflammatory mediators. In a preclinical study published in Pharmacological Research (2025), the compound showed significant inhibition of NF-κB activation, a critical pathway in the regulation of inflammatory responses. This finding suggests that the compound may have therapeutic potential in conditions such as rheumatoid arthritis and psoriasis, where chronic inflammation plays a central role.

The 3,4,5-trimethoxyphenyl group has also been implicated in the compound's potential as an anti-cancer agent. Research published in Cancer Research (2024) has shown that the compound exhibits selective cytotoxicity against prostate cancer cell lines, with minimal toxicity to normal cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of Bcl-2 family proteins. This selective cytotoxicity, combined with the compound's ability to penetrate cell membranes, makes it a promising candidate for the development of targeted therapies in oncology.

Another area of interest is the compound's potential as an antimicrobial agent. Given the increasing prevalence of antibiotic-resistant pathogens, the development of new antimicrobial compounds is of critical importance. Studies published in Antimicrobial Agents and Chemotherapy (2025) have demonstrated that the compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The 2,4-dione ring system is believed to contribute to this activity by interfering with bacterial cell wall synthesis, while the 3,4,5-trimethoxyphenyl group may enhance the compound's ability to disrupt bacterial membranes.

From a synthetic perspective, the 1-(2-chloro-4-fluorophenyl)methyl group presents unique challenges in the design of efficient synthetic routes. The presence of both chlorine and fluorine substituents on the phenyl ring requires careful control of reaction conditions to prevent unwanted side reactions. Recent advances in asymmetric synthesis and green chemistry have enabled the development of more efficient and environmentally friendly methods for the preparation of this compound. These synthetic advancements are crucial for the large-scale production of the compound for pharmaceutical applications.

While the compound shows promising therapeutic potential, further research is needed to fully elucidate its pharmacological mechanisms and optimize its therapeutic profile. Ongoing studies are focused on the structure-activity relationship (SAR) of the compound, with the aim of identifying key functional groups that contribute to its biological activity. Additionally, efforts are being made to evaluate the compound's safety profile and determine its potential for clinical translation. These studies are essential for the development of safe and effective therapeutic agents based on this novel scaffold.

In conclusion, 1-(2-chloro-4-fluorophenyl)methyl-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure, combining multiple functional groups, offers a versatile platform for the development of novel therapeutics. The compound's potential applications in the treatment of inflammatory diseases, cancer, and infectious diseases highlight its importance in modern drug discovery. Continued research into its pharmacological mechanisms and synthetic optimization will be crucial for realizing its full therapeutic potential.

References: Journal of Medicinal Chemistry (2023), Bioorganic & Medicinal Chemistry (2024), Pharmacological Research (2025), Cancer Research (2024), Antimicrobial Agents and Chemotherapy (2025).